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Compound of Interest

Compound Name: Hydrogen maleate

Cat. No.: B1247457

Get Quote

Disclaimer: The term "hydrogen maleate" is not standard in food chemistry. The relevant

compound is maleic acid. Crucially, maleic acid is not an approved direct food additive in most

jurisdictions. Its presence in food is considered a contamination, often resulting from the illegal

use of maleic anhydride in the production of unmodified and modified starches to improve

texture and shelf-life.[1][2][3] Long-term consumption of food with high levels of maleic acid has

been linked to kidney damage.[2][4]

These application notes are therefore not for the application of maleic acid in food production,

but for its detection and quantification as a contaminant to ensure food safety and regulatory

compliance.

Application Note: Detection of Maleic Acid
Contamination in Starch-Based Foods
1. Introduction

Recent food safety incidents have highlighted the adulteration of starch-based products (e.g.,

tapioca pearls, noodles, fish paste products) with maleic acid.[1] Maleic acid, an industrial

chemical, is illegally used to create "modified starches" that have desirable textural properties.
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Due to its potential nephrotoxicity, regulatory bodies and food manufacturers require reliable

analytical methods to detect and quantify its presence.[2] This note describes a standard High-

Performance Liquid Chromatography (HPLC) method for this purpose.

2. Principle

This method determines the total amount of maleic acid and its precursor, maleic anhydride, in

food products. Samples undergo an extraction followed by alkaline hydrolysis, which converts

any maleic anhydride present into maleic acid.[5] The resulting maleic acid is then separated

from other organic acids using reverse-phase HPLC and quantified by a photodiode array

(PDA) or UV detector.[5][6] This method is effective for its ability to separate maleic acid from

its isomer, fumaric acid, and other common organic acids found in food.

3. Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the risk assessment

and analysis of maleic acid in food.
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Parameter Value Reference

Tolerable Daily Intake (TDI) 0.5 mg/kg body weight/day

Established by the European

Scientific Committee for Food

for maleic acid and maleic

anhydride.[7]

Regulatory Status Unapproved Food Additive

Prohibited for direct use in

food in many regions, including

Taiwan and Singapore.[3][7]

Specification Limit (as impurity

in Malic Acid)
≤ 0.05%

The Food Chemicals Codex

specifies that malic acid (an

approved food additive, E296)

should contain no more than

0.05% maleic acid.[8]

Reported Contamination Level

(Example)
386 mg/kg

A study detected this level in a

commercial tapioca starch ball

sample in Taiwan.[9]

Method Limit of Quantification

(LOQ)
10 ppm (mg/kg)

A typical LOQ for the HPLC-

UV method described in this

document.[6]

Protocol: Determination of Total Maleic Acid in
Foods by HPLC-UV
1. Scope

This protocol is applicable for the determination of the total amount of maleic acid and maleic

anhydride (expressed as maleic acid) in starch, modified starch, and starch-containing food

products.[5][6]

2. Apparatus and Chemicals

Apparatus:
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High-Performance Liquid Chromatograph (HPLC) with a Photodiode Array (PDA) or UV

detector.[5]

Analytical column: C18 reverse-phase column (e.g., GL Sciences InertSustain C18, 5 µm,

4.6 mm i.d. × 25 cm).[5]

Shaker or vortex mixer.[5]

Centrifuge and 50 mL polypropylene (PP) centrifuge tubes.

pH meter.[5]

Volumetric flasks (50 mL, 100 mL).

Membrane filters (0.22 µm, PVDF).[5]

Chemicals:

Methanol (HPLC grade).[5]

Phosphoric acid (85%, AR grade).[5]

Potassium hydroxide (AR grade).[5]

Hydrochloric acid (AR grade).[5]

Maleic acid reference standard (≥99% purity).[5]

Milli-Q or deionized water (resistivity ≥ 18 MΩ·cm).[5]

3. Reagent and Standard Preparation

50% Methanol: Dilute 250 mL of methanol with Milli-Q water to a final volume of 500 mL.[5]

0.5 N Potassium Hydroxide (KOH): Dissolve 14 g of KOH in Milli-Q water and dilute to 500

mL.

5 N Hydrochloric Acid (HCl): Cautiously add 42 mL of concentrated HCl to 50 mL of Milli-Q

water, cool, and dilute to 100 mL.[6]
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Mobile Phase (0.1% Phosphoric Acid : Methanol, 98:2 v/v): Dilute 1.2 mL of 85% phosphoric

acid with Milli-Q water to 1000 mL to make a 0.1% solution. Mix 980 mL of this 0.1%

phosphoric acid solution with 20 mL of methanol.[6]

Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of maleic acid reference

standard into a 100-mL volumetric flask. Dissolve and dilute to volume with Milli-Q water.[5]

Working Standard Solutions: Prepare a series of working standards by diluting the stock

solution with Milli-Q water to concentrations ranging from 0.02 to 1.0 µg/mL.[5]

4. Sample Preparation

Weighing: Accurately weigh approximately 1 g of the homogenized sample into a 50-mL

centrifuge tube.[5]

Extraction: Add 25 mL of 50% methanol to the tube and shake vigorously for 30 minutes.[5]

Hydrolysis: Add 20 mL of 0.5 N KOH, mix well, and let stand for 2 hours at room temperature

to ensure complete hydrolysis of any maleic anhydride to maleate.[5]

Acidification: Acidify the solution to a pH below 2 with approximately 3 mL of 5 N HCl.[5]

Dilution: Dilute the entire mixture with Milli-Q water to a final volume of 50 mL and mix.[5]

Clarification: Let the tube stand for several minutes for solids to settle. Take a 100 µL aliquot

from the supernatant and dilute it to 1000 µL with Milli-Q water.[5]

Filtration: Filter the final diluted solution through a 0.22 µm membrane filter into an HPLC

vial. This is the sample solution.[5]

5. HPLC Operating Conditions
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Parameter Condition

Column
GL Sciences InertSustain C18, 5 µm, 4.6 mm

i.d. × 25 cm (or equivalent)

Mobile Phase 0.1% Phosphoric Acid : Methanol (98:2, v/v)

Flow Rate 1.0 mL/min

Detector Photodiode Array (PDA) or UV Detector

Wavelength 214 nm

Injection Volume 20 µL

Column Temperature Ambient

Note: The column must be able to effectively separate maleic acid from other organic acids like

fumaric acid, malic acid, and succinic acid.[6]

6. Quantification

Inject the working standard solutions and the sample solution into the HPLC system. Create a

calibration curve by plotting the peak area of maleic acid against the concentration of the

standards. Determine the concentration of maleic acid in the sample solution from the

calibration curve and calculate the final concentration in the original sample, accounting for all

dilution factors.
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Sample Preparation

HPLC Analysis

Data Processing

1. Weigh 1g Sample

2. Add 25mL 50% MeOH
Shake for 30 min

3. Add 20mL 0.5N KOH
Stand for 2 hrs

4. Acidify with 5N HCl

5. Dilute to 50mL

6. Dilute 10x & Filter (0.22 µm)

7. Inject into HPLC System
(UV @ 214 nm)

10. Quantify Maleic Acid in Sample

8. Prepare & Run Standards

9. Generate Calibration Curve

11. Report Result (mg/kg)

Click to download full resolution via product page

Caption: Experimental workflow for the determination of maleic acid in food samples.
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Response Actions

Detection of Maleic Acid
in Food Sample

Is Concentration >
Regulatory Limit / LOQ?

Issue Product Recall
& Public Alert

Yes

Product Compliant
Routine Monitoring

No

Investigate Source of
Contamination

Increase Surveillance
of Similar Products
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Caption: Logical workflow for risk assessment of maleic acid contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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